Cas no 1805622-48-3 (Methyl 2-amino-3-cyanopyridine-5-acetate)

• Product Name: Methyl 2-amino-3-cyanopyridine-5-acetate
• CAS No: 1805622-48-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899094
• Update Time: 2025-06-08

Methyl 2-amino-3-cyanopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-cyanopyridine-5-acetate

• Inchi： 1S/C9H9N3O2/c1-14-8(13)3-6-2-7(4-10)9(11)12-5-6/h2,5H,3H2,1H3,(H2,11,12)
• InChI Key： AITMUCSTGLAPKJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC(=C(C#N)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Methyl 2-amino-3-cyanopyridine-5-acetate

Methyl 2-amino-3-cyanopyridine-5-acetate (CAS No. 1805622-48-3): A Comprehensive Overview

Methyl 2-amino-3-cyanopyridine-5-acetate (CAS No. 1805622-48-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties and biological activities.

The molecular structure of Methyl 2-amino-3-cyanopyridine-5-acetate consists of a pyridine ring with an amino group at the 2-position, a cyano group at the 3-position, and an acetate ester group at the 5-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

Recent research has highlighted the potential of Methyl 2-amino-3-cyanopyridine-5-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer properties. The researchers found that these derivatives could selectively inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, suggesting their potential as lead compounds for drug discovery.

In addition to its medicinal applications, Methyl 2-amino-3-cyanopyridine-5-acetate has also been explored for its use in agrochemicals. A study conducted by a team of researchers from the University of California, Davis, demonstrated that this compound could serve as an effective herbicide due to its ability to disrupt plant metabolic pathways. The results indicated that it had low toxicity to non-target organisms, making it a promising candidate for environmentally friendly agricultural practices.

The synthesis of Methyl 2-amino-3-cyanopyridine-5-acetate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate nitrile with an amino acid ester, followed by cyclization to form the pyridine ring. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The physical and chemical properties of Methyl 2-amino-3-cyanopyridine-5-acetate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and formulations.

In terms of safety and handling, Methyl 2-amino-3-cyanopyridine-5-acetate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of laboratory personnel.

The future prospects for Methyl 2-amino-3-cyanopyridine-5-acetate are promising. Ongoing research is focused on optimizing its synthesis methods to reduce costs and environmental impact. Additionally, efforts are being made to explore new derivatives with enhanced biological activities and improved pharmacokinetic profiles. These advancements are expected to broaden the applications of this compound in both medicinal and industrial settings.

In conclusion, Methyl 2-amino-3-cyanopyridine-5-acetate (CAS No. 1805622-48-3) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.